Cas no 648896-66-6 (8-Quinolinol, 2-(6-methyl-2-pyridinyl)-)

• Product Name: 8-Quinolinol, 2-(6-methyl-2-pyridinyl)-
• CAS No: 648896-66-6
• MF: C₁₅H₁₂N₂O
• MW: 236.268583297729
• CID: 413194
• PubChem ID: 136084443
• Update Time: 2025-04-19

8-Quinolinol, 2-(6-methyl-2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 8-Quinolinol, 2-(6-methyl-2-pyridinyl)-
• 2-(6-methyl-1H-pyridin-2-ylidene)quinolin-8-one
• 2-(6-Methylpyridin-2-yl)quinolin-8-ol
• DTXSID60737507
• 2-(6-Methylpyridin-2(1H)-ylidene)quinolin-8(2H)-one
• SCHEMBL8344723
• 648896-66-6

• Inchi： 1S/C15H12N2O/c1-10-4-2-6-12(16-10)13-9-8-11-5-3-7-14(18)15(11)17-13/h2-9,18H,1H3
• InChI Key： ICXZHQLMGBCVBA-UHFFFAOYSA-N
• SMILES： OC1=CC=CC2=CC=C(C3C=CC=C(C)N=3)N=C21

Computed Properties

• Exact Mass: 236.09506
• Monoisotopic Mass: 236.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 46Ų

Experimental Properties

• PSA: 46.01